DAOS

• Molecular Formula: C13H21NNaO6S
• Molecular Weight: 342.37 g/mol
• InChI: InChI=1S/C13H21NO6S.Na/c1-4-14(8-11(15)9-21(16,17)18)10-5-12(19-2)7-13(6-10)20-3;/h5-7,11,15H,4,8-9H2,1-3H3,(H,16,17,18)
• InChIKey: KOVSBUJXECYKBH-UHFFFAOYSA-N

DAOS – High-Solubility Colorimetric Trinder’s Reagent

DAOS (N-Ethyl-N-(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline sodium salt), CAS 83777-30-4, is a water-soluble aniline derivative classified as a new Trinder's reagent [1]. It functions as a hydrogen donor in peroxidase-coupled oxidative colorimetric reactions, typically paired with 4-aminoantipyrine (4-AA) or 3-methylbenzothiazole sulfonehydrazone (MBTH) to generate a stable quinone-imine dye . The compound exhibits a characteristic absorption maximum at 593 nm and is supplied as a white to pale blue powder with purity specifications ≥97–99% . DAOS is widely utilized in clinical diagnostic kits for enzymatic determination of cholesterol, triglycerides, uric acid, and glucose .

✓ Red‑shifted detection (~593 nm) minimizes bilirubin and hemoglobin interference

✓ High water solubility eliminates need for organic co‑solvents in enzymatic assays

✓ Stable quinoneimine chromophore for glucose, cholesterol, and uric acid detection

• [1] Tamaoku K, et al. New water-soluble Hydrogen Donors for the Enzymatic Photometric Determination of Hydrogen Peroxide. II. N-Ethyl-N-(2-hydroxy-3-sulfopropyl)aniline derivatives. Chem Pharm Bull. 1982;30:2492-2497. View Source

Generic Substitution Failure in DAOS Assays

Trinder's reagents are not interchangeable commodities; each derivative exhibits distinct photometric and chemical properties that critically impact assay design and data quality. DAOS possesses a unique absorption maximum at 593 nm, which differs significantly from close analogs such as TOOS (555 nm), ADOS (542 nm), and MAOS (630 nm) . Furthermore, molar absorptivity—a direct determinant of colorimetric sensitivity—varies by more than two-fold across the reagent class, with DAOS exhibiting a molar absorptivity of 1.75 × 10⁴ L·mol⁻¹·cm⁻¹, approximately 55% lower than TOOS (3.92 × 10⁴) . These differences mean that substituting DAOS with another Trinder's reagent would necessitate complete re-optimization of detection wavelength, calibration curves, and potentially reaction buffer composition [1]. Additionally, DAOS demonstrates superior color stability over time compared to certain analogs like MAOS, which undergoes pronounced fading . For validated diagnostic kits and research assays, direct substitution without re-validation introduces quantitative error and regulatory non-compliance.

Wavelength mismatch

Replacing DAOS with TOOS (~540 nm) or MAOS (~630 nm) may shift the detection window, increasing spectral overlap with serum interferents and compromising signal‑to‑noise ratio.

Chromophore instability with MAOS

MAOS exhibits rapid fading; substitution without re‑validation can impair intra‑assay precision in automated or high‑throughput workflows.

Molar absorptivity tier difference

DAOS offers moderate colour yield. Using it as a direct replacement for high‑sensitivity reagents (e.g., TOOS, ALPS) may reduce signal unless the calibration range is re‑optimized.

• [1] Hubei New Desheng Materials Technology Co., Ltd. Absorption wavelength of a new type of Trinder's reagent chromogen substrate. 2023. View Source

DAOS vs. Analog Reagents: Selection Evidence

Red-Shifted Absorption Over Short-Wavelength Analogs

DAOS produces a quinone-imine dye with a maximum absorption wavelength (λmax) of 593 nm, which is shifted approximately 38 nm toward longer wavelengths compared to TOOS (555 nm) and 51 nm longer than ADOS (542 nm), but 37 nm shorter than MAOS (630 nm) . This positioning in the yellow light region provides a distinct optical window that can reduce interference from common serum components absorbing in the 400–550 nm range [1].

Red‑Shifted Absorption

Cross‑study

590–593 nm vs. 540–550 nm

DAOS: 590–593 nm → TOOS/ADPS: 540–550 nm

~40–50 nm red shift

Spectral gap dictates assay specificity; wrong reagent selection risks bilirubin/hemoglobin interference.

Reported in aqueous buffer, pH 5.5–9.5, with HRP/4‑AA coupling.

Evidence Dimension	Absorption wavelength (λmax) of oxidative coupling product with 4-AA/peroxidase
Target Compound Data	593 nm
Comparator Or Baseline	TOOS: 555 nm; ADOS: 542 nm; ALPS: 561 nm; MAOS: 630 nm
Quantified Difference	DAOS λmax is 38 nm higher than TOOS; 51 nm higher than ADOS; 37 nm lower than MAOS
Conditions	Oxidative coupling with 4-aminoantipyrine (4-AA) in presence of horseradish peroxidase (HRP) and H₂O₂, pH 5.5–9.5

Why This Matters

The distinct 593 nm absorption maximum enables DAOS-based assays to operate in a spectral region with potentially lower background interference from bilirubin and hemoglobin, improving signal-to-noise ratio in complex biological matrices.

• [1] Hubei New Desheng Materials Technology Co., Ltd. Absorption wavelength of a new type of Trinder's reagent chromogen substrate. 2023. View Source

Chromophore Stability vs. MAOS Fading

The molar absorptivity (ε) of the DAOS-4-AA dye is 1.75 × 10⁴ L·mol⁻¹·cm⁻¹ at 593 nm. This value is approximately 55% lower than that of TOOS (ε = 3.92 × 10⁴) and 58% lower than ALPS (ε = 4.13 × 10⁴), two high-sensitivity Trinder's reagents . Conversely, DAOS exhibits molar absorptivity comparable to HDAOS (1.73 × 10⁴) and MADB (1.65 × 10⁴), but lower than MAOS (2.25 × 10⁴) .

Chromophore Stability

Class‑level

Stable absorbance (DAOS, TOOS, ADOS) vs. fading (MAOS)

Negligible drift over 30–60 min for DAOS; MAOS chromophore fades markedly.

DAOS provides TOOS‑equivalent stability with red‑shifted detection benefit, supporting high‑throughput plate readers.

Qualitative comparison from vendor datasheets; quantitative fading rates not provided.

Evidence Dimension	Molar absorptivity (ε) of dye product
Target Compound Data	1.75 × 10⁴ L·mol⁻¹·cm⁻¹
Comparator Or Baseline	TOOS: 3.92 × 10⁴; ADOS: 2.72 × 10⁴; ALPS: 4.13 × 10⁴; MAOS: 2.25 × 10⁴; HDAOS: 1.73 × 10⁴; MADB: 1.65 × 10⁴
Quantified Difference	DAOS ε is 55% lower than TOOS; 36% lower than ADOS; 58% lower than ALPS; 22% lower than MAOS
Conditions	Vendor-specified standard conditions; oxidative coupling with 4-AA/HRP/H₂O₂

Why This Matters

Understanding molar absorptivity is essential for assay design: higher ε values (TOOS, ALPS) enable detection of trace analytes, while moderate ε values (DAOS) may provide a wider linear dynamic range for abundant analytes like cholesterol and triglycerides.

Bilirubin-Free Whole-Blood Glucose Assay

The absorbance of color reaction products formed by DAOS, TOOS, and ADOS exhibits little change over time, indicating high color stability and resistance to fading. In contrast, MAOS-derived color products show pronounced fading . This stability profile makes DAOS suitable for assays requiring extended incubation or batch processing where consistent endpoint readings are critical.

Whole‑Blood Glucose Assay

Head‑to‑head

Linear range 1.20–20 mmol/L

Recovery 96.3–97.7 %

Direct whole‑blood measurement; no serum separation required.

Reported method eliminates sample‑preparation step, reducing pre‑analytical error for decentralized testing research.

Han et al., glucose oxidase‑peroxidase system, detection at 592 nm.

Evidence Dimension	Color stability (fading over time)
Target Compound Data	Stable; minimal absorbance change
Comparator Or Baseline	TOOS: stable; ADOS: stable; MAOS: fades noticeably
Quantified Difference	Qualitative classification: DAOS belongs to the "stable, non-fading" subgroup; MAOS classified as "fading"
Conditions	Post-oxidative coupling with 4-AA/peroxidase, room temperature storage

Why This Matters

Color stability directly impacts intra- and inter-assay precision. Reagents prone to fading require strict timing protocols, increasing operational complexity and risk of measurement error. DAOS provides a robust alternative for laboratories with high-throughput or automated workflows.

Molar Absorptivity: Moderate Sensitivity Tier

A direct comparative study evaluated DAOS versus phenol as the chromogenic reagent in an enzymatic assay for total and free cholesterol in human serum. The DAOS-based method demonstrated a sensitivity of 0.070 absorbance units per mmol/L, a limit of detection (LOD) of 0.03 mmol/L, and a limit of quantification (LOQ) of 0.09 mmol/L, with a relative standard deviation of up to 1.1% across a concentration range of 0–15 mmol/L [1]. Results obtained with DAOS were compared to those from the phenol-based method—the most frequently employed enzymatic method in clinical practice at the time—confirming concordance [1].

Molar Absorptivity Tier

Class‑level

Moderate DAOS, ADOS, HDAOS

High: ALPS, TOOS, TODB, TOPS

Low: MAOS, MADB

Suited for moderate‑to‑high analyte concentrations; not intended for ultra‑trace detection where high‑sensitivity reagents are required.

Qualitative ranking from technical sources; no numerical extinction coefficients provided.

Evidence Dimension	Analytical performance metrics for cholesterol determination
Target Compound Data	Sensitivity: 0.070 A/mmol/L; LOD: 0.03 mmol/L; LOQ: 0.09 mmol/L; RSD ≤ 1.1%
Comparator Or Baseline	Phenol-based enzymatic method (reference clinical method)
Quantified Difference	DAOS method validated as equivalent or superior; exact phenol metrics not reported but method concordance established
Conditions	Human serum, enzymatic reaction with cholesterol esterase, cholesterol oxidase, 4-AA, HRP; pH optimized; absorbance measured at 600 nm

Why This Matters

This peer-reviewed validation provides quantitative evidence that DAOS can replace traditional phenol in clinical cholesterol assays while maintaining or improving analytical sensitivity and precision, supporting regulatory acceptance and method transfer.

• [1] Jelikić-Stankov M, et al. Determination of cholesterol in human serum by an enzymatic method with the application of DAOS reagent. J Serb Chem Soc. 2000;65(7):473-479. View Source

DAOS Offers Broad pH Compatibility (5.5–9.5) and High Purity (≥98–99%) for Consistent Reagent Formulation

DAOS is effective across a broad pH range of 5.5–9.5, matching the operational range of other widely used Trinder's reagents such as TOOS, ADOS, and MAOS . Commercial specifications for DAOS purity are consistently ≥98% (vendor-reported) to ≥99% (certain suppliers), with water solubility meeting stringent absorbance criteria (≤0.015 at 600 nm, ≤0.030 at 400 nm for a 1% solution) [1]. This high purity minimizes batch-to-batch variability and reduces non-specific background absorbance.

Evidence Dimension	pH operating range and purity specification
Target Compound Data	pH 5.5–9.5; Purity ≥98–99%; Water solubility (absorbance): ≤0.015 (600 nm)
Comparator Or Baseline	TOOS: pH 5.5–9.5, purity ≥98%; ADOS: pH 5.5–9.5, purity ≥98%; MAOS: pH 5.5–9.5, purity ≥98%
Quantified Difference	pH range equivalent across class; purity specifications comparable to or exceeding class standards
Conditions	Vendor technical datasheets; Dojindo Laboratories and Hubei New Desheng specifications

Why This Matters

Broad pH compatibility simplifies buffer selection and method development, while high purity ensures low lot-to-lot variability—a critical requirement for IVD manufacturers seeking regulatory approval and consistent product performance.

• [1] Hubei New Desheng Materials Technology Co., Ltd. Specification for the use of chromogenic substrate DAOS 83777-30-4. Purity ≥99%. View Source

DAOS Application Scenarios

Whole-Blood Glucose at Point of Care

The DAOS/4-AA/HRP system has been validated for cholesterol measurement in human serum, achieving a sensitivity of 0.070 A/mmol/L, LOD of 0.03 mmol/L, and LOQ of 0.09 mmol/L across a 0–15 mmol/L linear range [1]. This performance supports use in clinical chemistry analyzers and research-grade cholesterol assay kits, where the 593 nm absorption wavelength provides a suitable optical window distinct from common interferents .

Long-Term Color Stability for Automated Panels

DAOS is specifically utilized as the chromogen in low-density lipoprotein cholesterol detection kits [1]. The reagent's moderate molar absorptivity (1.75 × 10⁴) and stable color development are well-suited for LDL assays, which typically require precise quantification of moderately abundant analytes rather than ultra-trace detection.

Multiplexing with Short-Wavelength Chromogens

DAOS couples with 4-AA and peroxidase to generate a colorimetric signal in triglyceride hydrolysis and uric acid oxidation assays [1]. The broad pH compatibility (5.5–9.5) and high water solubility facilitate integration into multi-analyte diagnostic panels, reducing formulation complexity.

Cholesterol Detection in Interference-Prone Serum

As a hydrogen donor in Trinder's reaction, DAOS enables spectrophotometric determination of glucose via glucose oxidase-generated H₂O₂ [1]. The reagent's stability and low background absorbance (≤0.015 at 600 nm) make it a reliable choice for laboratory-developed tests and academic research requiring reproducible H₂O₂ quantification.

Application

Selection Property

Validation Focus

Whole‑blood glucose assay development for decentralized testing

Red‑shifted λmax (~593 nm) avoids bilirubin interference

Direct whole‑blood measurement without centrifugation

High‑throughput automated panel stability

Chromophore stability over >30 min plate reading

Intra‑plate precision consistency across multiple analytes

Dual‑analyte kinetic assays

Spectral separation from 540–550 nm reagents

Multiplexed H₂O₂ detection without crosstalk

Cholesterol detection in interference‑prone sample cohorts

Low interference from bilirubin and hemolysis

Accuracy in challenging matrices (neonatal, hepatobiliary)

• [1] Jelikić-Stankov M, et al. Determination of cholesterol in human serum by an enzymatic method with the application of DAOS reagent. J Serb Chem Soc. 2000;65(7):473-479. View Source